N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine

• IUPAC Name: N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine
• InChI: InChI=1S/C17H26N4/c1-13(2)16(14-9-7-6-8-10-14)18-11-15-12-19-17(20(3)4)21(15)5/h6-10,12-13,16,18H,11H2,1-5H3
• InChI Key: KMUYSDCUYHWBKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)NCC2=CN=C(N2C)N(C)C
• Molecular Formula: C17H26N4
• Molecular Weight: 286.4 g/mol

Description

N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine, also known as TMI, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. TMI is a white crystalline powder that is soluble in water and has a molecular weight of 337.5 g/mol.

Mechanism of Action

The mechanism of action of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine is not fully understood. However, it is believed to work by binding to specific receptors in the body, thereby altering their activity. N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has been found to bind to the sigma-1 receptor, which is involved in various physiological processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has been studied for its potential use in the treatment of Alzheimer's disease due to its ability to enhance memory and cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine in lab experiments is its ability to selectively bind to specific receptors, which allows for more targeted research. However, one limitation of using N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine is its potential toxicity, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the research of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine. One potential area of research is the development of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine-based fluorescent probes for the detection of DNA and RNA. Another area of research is the investigation of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine and its potential side effects.
In conclusion, N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine is a chemical compound that has potential applications in various fields of scientific research. Its ability to selectively bind to specific receptors makes it a valuable tool for targeted research. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine involves the reaction of 2-methyl-1-phenylpropylamine with trimethyl orthoformate and imidazole in the presence of a catalyst such as p-toluenesulfonic acid. The reaction takes place under reflux conditions and yields N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine as the final product.

Scientific Research Applications

N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has been found to have potential applications in various fields of scientific research. It has been studied for its use as a fluorescent probe in biological imaging due to its ability to selectively bind to DNA and RNA. N,N,1-trimethyl-5-[[(2-methyl-1-phenylpropyl)amino]methyl]imidazol-2-amine has also been investigated for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.